Cas no 36069-46-2 (Deacetylmuldamine)

Deacetylmuldamine structure
Deacetylmuldamine structure
Product name:Deacetylmuldamine
CAS No:36069-46-2
MF:C27H45NO2
MW:415.651708364487
CID:2619630

Deacetylmuldamine Chemical and Physical Properties

Names and Identifiers

    • Deacetylmuldamine
    • Capsimine
    • Deacetylmuldame
    • Teinemine
    • Inchi: 1S/C27H45NO2/c1-16-5-8-23(28-15-16)17(2)25-24(30)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,28-30H,5,7-15H2,1-4H3/t16-,17+,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1
    • InChI Key: IRRHFODGOMSPEE-FIRKVUNCSA-N
    • SMILES: O[C@@H]1C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]2(C)[C@H]1[C@H](C)[C@H]1CC[C@H](C)CN1)O
    • BRN: 4357215

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 690
  • Topological Polar Surface Area: 52.5

Experimental Properties

  • Density: 0.9993 (rough estimate)
  • Boiling Point: 534.93°C (rough estimate)
  • Refractive Index: 1.6840 (estimate)

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